Cas no 3269-17-8 (Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di-)

• Product Name: Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di-
• CAS No: 3269-17-8
• MF: C₆O₁₂Tm₂
• MW: 601.925411224365
• CID: 295303
• PubChem ID: 24881180
• Update Time: 2025-05-18

Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- Chemical and Physical Properties

Names and Identifiers

• Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di-
• oxalate,thulium(3+)
• THULIUM OXALATE TETRAHYDRATE
• EINECS 221-887-2
• THULIUM OXALATE
• Thulium ethanedioate (2/3)
• 26677-68-9
• Thulium(3 ) oxalate
• Thulium(3+) oxalate
• 3269-17-8
• NS00083366
• oxalate;thulium(3+)
• Thulium, (mu-(ethanedioato(2-)-kappaO1,kappaO2':kappaO1',kappaO2))bis(ethanedioato(2-)-kappaO1,kappaO2)di-
• DTXSID40954376
• Thulium(III) oxalate
• Ethanedioic acid, thulium(3+)salt (3:2)
• BSCZSHAJTJRUPP-UHFFFAOYSA-H

• MDL： MFCD00050804
• Inchi： 1S/3C2H2O4.2Tm/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6
• InChI Key： BSCZSHAJTJRUPP-UHFFFAOYSA-H
• SMILES： [Tm+3].[Tm+3].[O-]C(C(=O)[O-])=O.[O-]C(C(=O)[O-])=O.[O-]C(C(=O)[O-])=O

Computed Properties

• Exact Mass: 601.80700
• Monoisotopic Mass: 601.807397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 241

Experimental Properties

• Color/Form: solid
• Boiling Point: 365.1°Cat760mmHg
• Flash Point: 188.8°C
• PSA: 157.80000
• LogP: -2.99580
• Solubility: Uncertain

Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R21/22

Additional information on Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di-

Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- (CAS No. 3269-17-8)

Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- (CAS No. 3269-17-8) is a coordination compound of thulium, a rare earth element from the lanthanide series. This compound is characterized by its unique coordination structure, where thulium is coordinated with ethanedioate (oxalate) ligands in a specific arrangement. The compound's chemical formula is Tm(C₂O₄)₃·xH₂O, where x represents the number of water molecules of hydration.

The structure of Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- is of significant interest in the field of coordination chemistry due to its potential applications in various scientific and industrial domains. The compound exhibits a trinuclear structure with three thulium ions coordinated by oxalate ligands, forming a cyclic arrangement. This structural feature contributes to its stability and unique properties.

In recent years, research on thulium compounds has gained considerable attention due to their potential applications in luminescent materials, magnetic resonance imaging (MRI) contrast agents, and catalytic processes. Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- has been studied for its luminescent properties, which are attributed to the electronic transitions within the thulium ion. These transitions can be influenced by the coordination environment, making this compound a promising candidate for developing advanced luminescent materials.

The synthesis of Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- typically involves the reaction of thulium salts with oxalic acid under controlled conditions. The choice of solvent and reaction temperature plays a crucial role in determining the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound.

In terms of characterization, various techniques such as X-ray diffraction (XRD), infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di-. XRD analysis provides detailed information about the crystal structure, while IR spectroscopy helps identify the functional groups present in the compound. NMR spectroscopy is particularly useful for elucidating the coordination environment around the thulium ion.

The stability of Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- under different conditions is an important aspect of its practical applications. Studies have shown that this compound exhibits good thermal stability up to certain temperatures, making it suitable for use in high-temperature processes. However, exposure to strong acids or bases can lead to decomposition, which must be considered when designing experimental protocols or industrial processes involving this compound.

One of the most promising applications of Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kO2]]bis[ethanedioato(2-)-kO1,kO2]di- is in luminescent materials. The unique electronic structure of thulium ions allows for efficient energy transfer and emission at specific wavelengths. This property makes it an attractive material for developing phosphors used in lighting and display technologies. Additionally, the tunable emission properties can be exploited for creating multifunctional materials with enhanced performance.

In the field of medical imaging, Thulium, [m-[ethanedioato(2-)-kO1,kO2':kO1',kQ']]bis[ethanedioato(3-)QI,QQ']di- has been explored as a potential MRI contrast agent due to its paramagnetic properties. MRI contrast agents enhance the visibility of tissues and organs by altering the relaxation times of water protons in the body. The paramagnetic nature of thulium ions can significantly improve image contrast, leading to more accurate diagnoses and better patient outcomes.

The catalytic activity of Thulium, [m-[ethanedioato(3-)QI,QQ']bis[ethanedioato(Q-)QI,QQ']di- has also been investigated in various chemical reactions. As a rare earth metal complex, it can act as an efficient catalyst for processes such as hydrogenation and oxidation reactions. The unique coordination environment provided by the oxalate ligands can influence the catalytic activity by stabilizing reactive intermediates or facilitating electron transfer processes.

In conclusion, Thulium, [m-[ethanedioato(3-)QI,QQ']bis[ethanedioato(3-)QI,QQ']di- (CAS No. 3269-17-8) is a versatile coordination compound with a wide range of potential applications in materials science, medical imaging, and catalysis. Its unique structural features and physical properties make it an attractive candidate for further research and development in these fields. Ongoing studies continue to uncover new insights into its behavior and potential uses, contributing to advancements in both fundamental science and practical applications.